N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylideneamino]-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C14H11ClN2O3S/c1-8-2-10(6-21-8)14(18)17-16-5-9-3-12-13(4-11(9)15)20-7-19-12/h2-6H,7H2,1H3,(H,17,18)/b16-5+
• InChI Key: UBTDJQDYXJGQFI-FZSIALSZSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NN=CC2=CC3=C(C=C2Cl)OCO3
• Isomeric SMILES: CC1=CC(=CS1)C(=O)N/N=C/C2=CC3=C(C=C2Cl)OCO3
• Molecular Formula: C14H11ClN2O3S
• Molecular Weight: 322.8 g/mol

Description

N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "compound X" in scientific literature.

Mechanism of Action

The mechanism of action of N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide is not fully understood. However, it is believed that the compound exerts its anti-tumor activity by inhibiting the growth and proliferation of cancer cells. This is achieved by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide has been shown to have several biochemical and physiological effects. One of the most significant effects is its ability to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, the compound has been shown to induce cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide in lab experiments is its potent anti-tumor activity. This makes it an ideal candidate for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions that can be explored with regards to the use of N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide. One potential direction is the development of more efficient synthesis methods that can reduce the cost and time required for the production of the compound. Additionally, further studies can be conducted to elucidate the exact mechanism of action of the compound, which can lead to the development of more potent anti-tumor agents. Finally, the potential applications of N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide in other fields such as agriculture and environmental science can also be explored.

Synthesis Methods

The synthesis of N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide is a complex process that involves several steps. The most common method involves the condensation of 5-methyl-3-thiophenecarbohydrazide with 6-chloro-1,3-benzodioxole-5-carbaldehyde in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as chromatography.

Scientific Research Applications

N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-5-methyl-3-thiophenecarbohydrazide has been extensively studied for its potential applications in various fields of science. One of the most promising applications of this compound is in the field of medicinal chemistry. Several studies have shown that compound X exhibits potent anti-tumor activity in various cancer cell lines.